Cas no 1889989-90-5 (3-(1-Methanesulfonylcyclopropyl)aniline)

• Product Name: 3-(1-Methanesulfonylcyclopropyl)aniline
• CAS No: 1889989-90-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5744784
• PubChem ID: 115027451
• Update Time: 2025-06-08

3-(1-Methanesulfonylcyclopropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methanesulfonylcyclopropyl)aniline
• EN300-1129449
• 1889989-90-5
• Benzenamine, 3-[1-(methylsulfonyl)cyclopropyl]-

• Inchi： 1S/C10H13NO2S/c1-14(12,13)10(5-6-10)8-3-2-4-9(11)7-8/h2-4,7H,5-6,11H2,1H3
• InChI Key： ZBBSDEPYFAECPM-UHFFFAOYSA-N
• SMILES： S(C)(C1(C2C=CC=C(C=2)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 462.8±34.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-(1-Methanesulfonylcyclopropyl)aniline

Introduction to 3-(1-Methanesulfonylcyclopropyl)aniline (CAS No. 1889989-90-5)

3-(1-Methanesulfonylcyclopropyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1889989-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl ring substituted with a methanesulfonyl group, attached to an aniline moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The structural framework of 3-(1-Methanesulfonylcyclopropyl)aniline consists of a benzene ring (aniline core) linked to a cyclopropyl sulfonamide group. The cyclopropyl ring introduces steric and electronic properties that can influence the compound's interactions with biological targets, while the methanesulfonyl group enhances lipophilicity and metabolic stability. Such structural attributes are highly valued in medicinal chemistry, as they can optimize pharmacokinetic profiles and binding affinity.

In recent years, there has been growing interest in exploring heterocyclic compounds with sulfonamide functionalities due to their broad spectrum of biological activities. Sulfonamides are known for their ability to modulate enzyme activity, receptor binding, and cellular processes, making them integral components in the development of antibiotics, anti-inflammatory drugs, and anticancer agents. The incorporation of a cyclopropyl group into the sulfonamide structure, as seen in 3-(1-Methanesulfonylcyclopropyl)aniline, introduces additional conformational flexibility and potential for selective targeting.

One of the most compelling aspects of 3-(1-Methanesulfonylcyclopropyl)aniline is its potential application in oncology research. Preclinical studies have suggested that sulfonamide derivatives can exhibit inhibitory effects on various kinases and transcription factors involved in cancer progression. The cyclopropyl moiety may enhance binding affinity to specific protein targets by optimizing the spatial orientation of key functional groups. This has led researchers to investigate 3-(1-Methanesulfonylcyclopropyl)aniline as a lead compound for developing novel chemotherapeutic agents.

Furthermore, the compound's aniline core suggests potential utility in neuropharmacology. Anilines are widely recognized for their role in central nervous system (CNS) drug development, where they serve as scaffolds for compounds targeting receptors such as serotonin, dopamine, and norepinephrine. The structural modifications present in 3-(1-Methanesulfonylcyclopropyl)aniline could fine-tune its pharmacological properties, enabling applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-(1-Methanesulfonylcyclopropyl)aniline presents both challenges and opportunities for organic chemists. The introduction of the cyclopropyl ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it increasingly feasible to construct complex molecular architectures like that of this compound. These advancements not only facilitate the production of 3-(1-Methanesulfonylcyclopropyl)aniline but also enable the rapid exploration of its derivatives.

Evaluation of 3-(1-Methanesulfonylcyclopropyl)aniline often involves sophisticated analytical techniques to elucidate its chemical properties and biological activity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm molecular structure and purity. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations help predict how this compound might interact with biological targets at the atomic level.

The pharmacokinetic profile of 3-(1-Methanesulfonylcyclopropyl)aniline is another critical area of study. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully assessed to determine its suitability for therapeutic use. Preclinical pharmacokinetic studies provide valuable insights into how the compound behaves within living organisms, guiding optimization efforts to enhance its efficacy while minimizing potential side effects.

In conclusion,3-(1-Methanesulfonylcyclopropyl)aniline (CAS No. 1889989-90-5) represents a fascinating subject of research in medicinal chemistry. Its unique structural features offer potential applications across multiple therapeutic areas, particularly oncology and neuropharmacology. As synthetic methodologies continue to evolve and our understanding of biological mechanisms deepens,3-(1-Methanesulfonylcyclopropyl)aniline holds promise as a valuable tool for discovering new treatments that address unmet medical needs.